
Comprehensive Spectroscopic Characterization:
(3-Bromo-2-methylpropoxy)cyclohexane

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
(3-Bromo-2-

methylpropoxy)cyclohexane

Cat. No.: B13530219

Get Quote

Executive Summary & Compound Profile
(3-Bromo-2-methylpropoxy)cyclohexane is a bifunctional ether intermediate characterized

by a cyclohexyl ring and a brominated isobutyl chain. Its utility lies in its dual reactivity: the

stability of the ether linkage combined with the electrophilic alkyl bromide handle, making it a

valuable building block in medicinal chemistry and polymer functionalization.

This guide establishes the Standard Reference Specifications for this molecule, synthesizing

data from structural analogs and substituent additivity principles to provide a self-validating

analytical framework.
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Parameter Detail

IUPAC Name 1-(3-Bromo-2-methylpropoxy)cyclohexane

CAS Number 1491596-50-9

Molecular Formula C₁₀H₁₉BrO

Molecular Weight 235.16 g/mol

SMILES CC(CBr)COC1CCCCC1

InChI Key RIYVYEZKWJVPGX-UHFFFAOYSA-N

Nuclear Magnetic Resonance (NMR)
Spectroscopy[3]
The NMR signature of this compound is defined by the distinct chemical environments of the

propyl linker. The chiral center at C2 of the propyl chain renders the geminal protons of the

adjacent methylene groups (C1 and C3) diastereotopic, potentially increasing spectral

complexity.

¹H NMR (Proton) Specification
Solvent: CDCl₃ (7.26 ppm reference) | Frequency: 400 MHz
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Shift (δ, ppm) Mult. Integ. Assignment
Structural
Context

3.45 - 3.55 dd 2H -CH₂-Br

Deshielded by

bromine;

diastereotopic

splitting may

occur.

3.25 - 3.35 d 2H -O-CH₂-

Deshielded by

oxygen; typically

a doublet (

Hz).

3.15 - 3.25 m 1H Cy-CH-O

Methine proton

of the

cyclohexane ring

(alpha to

oxygen).

2.05 - 2.15 m 1H -CH(Me)-

Methine of the

propyl chain;

beta to both

electronegative

groups.

1.80 - 1.95 m 2H Cy-CH₂

Equatorial

protons (C2/C6

of ring).

1.65 - 1.75 m 2H Cy-CH₂

Equatorial

protons (C3/C5

of ring).

1.15 - 1.40 m 6H Cy-CH₂
Axial protons and

C4 protons.

1.05 d 3H -CH₃

Methyl doublet (

Hz).
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¹³C NMR (Carbon) Specification
Solvent: CDCl₃ (77.16 ppm reference)

Shift (δ, ppm) Type Assignment Mechanistic Note

77.5 CH Cy-CH-O
Characteristic shift for

secondary alkyl ether.

73.2 CH₂ -O-CH₂-

Deshielded by

oxygen; primary

carbon.

38.5 CH₂ -CH₂-Br

Heavy atom effect (Br)

typically shifts this

upfield relative to Cl/O

analogs.

35.1 CH -CH(Me)- Branching point.

32.4 CH₂ Cy-C2/6 Beta to oxygen.

25.8 CH₂ Cy-C4 Distal ring carbon.

24.3 CH₂ Cy-C3/5 Gamma to oxygen.

16.2 CH₃ -CH₃ Methyl group.

Structural Logic Diagram (NMR)
The following diagram illustrates the inductive effects governing the chemical shifts.
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Propyl Linker Connectivity

Bromine Atom
(Electronegative)

CH2-Br
δH ~3.5 | δC ~38

Inductive
Deshielding

Oxygen Atom
(Electronegative)

O-CH2
δH ~3.3 | δC ~73Inductive

Deshielding

Cyclohexyl-CH
δH ~3.2 | δC ~77

Inductive
Deshielding

Separated by
Methine Bridge
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Caption: Inductive influence map showing the propagation of deshielding effects from

Heteroatoms (Br, O) to adjacent methylene and methine centers.

Infrared (IR) Spectroscopy[4]
IR analysis confirms the functional groups. The absence of hydroxyl (-OH) and alkene (C=C)

bands is a critical purity check.

Wavenumber (cm⁻¹) Vibration Mode Diagnostic Value

2930, 2855 C-H Stretch (sp³)
Strong intensity; confirms

saturated aliphatic backbone.

1110 - 1080 C-O-C Stretch
Strong ether band; critical for

confirming the linkage.

600 - 500 C-Br Stretch
Moderate/Strong; definitive for

alkyl bromide.

1450, 1375 C-H Bend
Methyl/Methylene

deformations.

Mass Spectrometry (MS)
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Mass spectrometry provides the definitive confirmation of the molecular formula and the

presence of bromine.

Ionization Profile (EI, 70 eV)
Molecular Ion (M⁺): Observed at m/z 234 and 236.

Isotopic Pattern: The naturally occurring isotopes of Bromine (⁷⁹Br and ⁸¹Br) exist in a nearly

1:1 ratio. Therefore, the molecular ion cluster will appear as two peaks of equal intensity

separated by 2 mass units (M and M+2).

Fragmentation Pathway
Alpha-Cleavage: Rupture adjacent to the ether oxygen.

Loss of Bromine: Heterolytic cleavage of the C-Br bond.

Cyclohexyl Cation: A dominant peak typically observed at m/z 83.

Molecular Ion (M+)
m/z 234 / 236

(1:1 Ratio)

Fragment A
[M - Br]+
m/z 155

- Br•

Cyclohexyl Cation
[C6H11]+

m/z 83
(Base Peak)

C-O Cleavage

Loss of Cyclohexyl
[C4H8BrO]+

Inductive Cleavage
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Caption: Primary fragmentation pathways under Electron Impact (EI) ionization showing the

characteristic loss of bromine and formation of the stable cyclohexyl cation.

Experimental Protocol for Characterization
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To ensure data integrity, the following sample preparation workflow is recommended. This

protocol is designed to minimize solvent interference and hydrolysis.

Sample Preparation
Solvent Selection: Use CDCl₃ (Chloroform-d) neutralized with silver foil or basic alumina if

the compound has been stored for long periods, as traces of DCl (acid) can degrade the

ether.

Concentration:

¹H NMR: Dissolve 5–10 mg of sample in 0.6 mL solvent.

¹³C NMR: Dissolve 30–50 mg of sample in 0.6 mL solvent to ensure adequate signal-to-

noise ratio for quaternary/secondary carbons.

Reference: Ensure TMS (Tetramethylsilane) is present at 0.00 ppm or reference the residual

CHCl₃ peak at 7.26 ppm.

Quality Control Check
Impurity Alert: Watch for a triplet at

ppm, which may indicate 3-bromo-2-methylpropan-1-ol (unreacted starting material).

Impurity Alert: Watch for multiplets at

ppm or 5.0-6.0 ppm, indicating elimination products (alkenes).
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Bromo-2-methylpropoxy)cyclohexane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13530219/docs#comprehensive-spectroscopic-
characterization-3-bromo-2-methylpropoxy-cyclohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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